Cas no 1582709-05-4 (N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride)

• Product Name: N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride
• CAS No: 1582709-05-4
• MF: C₁₂H₁₈ClN₃O₄S
• MW: 335.807020664215
• CID: 5691485
• PubChem ID: 86814089
• Update Time: 2025-06-15

N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzenesulfonamide;hydrochloride
• N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride
• 1582709-05-4
• EN300-1168811
• AKOS025993448
• Z1491311555
• N-(1-Amino-2-cyclopropylpropan-2-yl)-4-nitrobenzenesulfonamide
• N-(1-Amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C12H17N3O4S.ClH/c1-12(8-13,9-2-3-9)14-20(18,19)11-6-4-10(5-7-11)15(16)17;/h4-7,9,14H,2-3,8,13H2,1H3;1H
• InChI Key： SGZNRNCZBAXNJT-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)(CN)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 335.0706549g/mol
• Monoisotopic Mass: 335.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride

Introduction to N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1582709-05-4)

N-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride, identified by its CAS number 1582709-05-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structural features of this molecule, particularly the presence of an amino group, a cyclopropyl moiety, and a nitro-substituted benzene ring sulfonamide, contribute to its unique chemical properties and reactivity.

TheN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride molecule has garnered attention due to its potential applications in the development of novel therapeutic agents. Thecyclopropylgroup, a small but potent structural element, is known to influence the pharmacokinetic and pharmacodynamic properties of compounds, often enhancing their binding affinity and metabolic stability. In contrast, thenitrobenzene moiety introduces a region of high electrophilicity, which can be exploited in various chemical reactions and interactions with biological targets.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial properties, but they have also shown promise in other therapeutic areas such as anti-inflammatory, antiviral, and anticancer applications. TheN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride, with its unique structural composition, represents an intriguing candidate for further exploration in these fields.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of thecyclopropylgroup necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Additionally, the nitration step must be carefully monitored to avoid over-nitration or decomposition of the intermediate compounds. These synthetic challenges highlight the importance of advanced chemical techniques and methodologies in the production of complex molecules likeN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride.

The pharmacological profile ofN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride has been studied extensively in vitro and in vivo. Preliminary studies suggest that this compound exhibits significant inhibitory activity against various enzymatic targets relevant to human diseases. For instance, it has shown potential as an inhibitor of certain kinases and other enzymes involved in cancer cell proliferation. Furthermore, its sulfonamide moiety suggests possible interactions with bacterial enzymes, making it a candidate for antimicrobial applications.

Thecyclopropylgroup in this molecule may play a crucial role in modulating its binding affinity to biological targets. This structural feature can influence both the orientation and stability of the molecule within the active site of an enzyme or receptor. Such interactions are critical for determining the efficacy and selectivity of pharmaceutical compounds. Detailed computational studies have been conducted to elucidate the binding modes ofN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride with various protein targets, providing valuable insights into its mechanism of action.

In addition to its biological activities, theN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride also exhibits interesting physicochemical properties that make it suitable for drug development. Its solubility profile, melting point, and stability under different conditions are all critical factors that must be optimized for formulation purposes. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound at a molecular level.

The development of novel therapeutic agents often involves iterative optimization processes where various derivatives are synthesized and tested for their biological activity. TheN-(1-amino-2-cyclopropylpropan-2-yl)-4-nitrobenzene-1-sulfonamide hydrochloride serves as a valuable scaffold for generating new analogs with enhanced properties. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the pharmacological profile of this compound to meet specific therapeutic needs.

The growing interest in sulfonamide derivatives has led to numerous patents being filed for novel sulfonamides with potential therapeutic applications. TheN-(1-amino-2-cyclopropylpropan-2-yll)-4-nitrobenzene-l-sulfonamide hydrochloride, with its unique structure and promising biological activities, is likely to be at the forefront of future research efforts in this area. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development pipeline for such compounds.

In conclusion,N-(1-amino--cyclopropyI-propan--z-yI)-4--nltrobene--l--sulfonarnde hydncHride (CAS No--1582709--05--4) represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its structural features contribute to its unique chemical properties and potential biological activities, making it a promising candidate for drug development. As research continues to uncover new therapeutic applications for sulfonamide derivatives,this compound is poised to play a significant role in future medical advancements.